Cas no 1956355-01-3 (2-(4-Phenyltetrahydro-2H-pyran-4-yl)malononitrile)

2-(4-Phenyltetrahydro-2H-pyran-4-yl)malononitrile structure
1956355-01-3 structure
Product Name:2-(4-Phenyltetrahydro-2H-pyran-4-yl)malononitrile
CAS No:1956355-01-3
MF:C14H14N2O
MW:226.273763179779
MDL:MFCD29917105
CID:4631861
PubChem ID:118798914
Update Time:2025-09-28

2-(4-Phenyltetrahydro-2H-pyran-4-yl)malononitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Phenyltetrahydro-2H-pyran-4-yl)malononitrile
    • 2-(4-phenyloxan-4-yl)propanedinitrile
    • Propanedinitrile, 2-(tetrahydro-4-phenyl-2H-pyran-4-yl)-
    • W12255
    • AS-63240
    • AKOS027256546
    • CS-0039656
    • DTXSID201201247
    • 1956355-01-3
    • MDL: MFCD29917105
    • Inchi: 1S/C14H14N2O/c15-10-13(11-16)14(6-8-17-9-7-14)12-4-2-1-3-5-12/h1-5,13H,6-9H2
    • InChI Key: XHIZHAVPTPRQIK-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CC=CC=2)(C(C#N)C#N)CC1

Computed Properties

  • Exact Mass: 226.110613074g/mol
  • Monoisotopic Mass: 226.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.8

2-(4-Phenyltetrahydro-2H-pyran-4-yl)malononitrile Pricemore >>

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